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Compound of Interest

Compound Name: 1-Pyrenecarboxylic acid

Cat. No.: B011634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 1-pyrenecarboxylic acid. The information is curated for researchers, scientists,
and professionals in drug development who utilize fluorescent probes and functionalized
aromatic compounds in their work.

Core Chemical Properties

1-Pyrenecarboxylic acid is a polycyclic aromatic hydrocarbon (PAH) derivative characterized
by a pyrene backbone with a carboxylic acid substituent. This amphiphilic nature, combining
the hydrophobic pyrene core with a hydrophilic carboxyl group, makes it a versatile molecule in
various scientific applications.[1][2] It is particularly noted for its fluorescent properties, serving
as a valuable probe in biophysical and material science studies.[3]

Quantitative Data Summary

The key chemical and physical properties of 1-pyrenecarboxylic acid are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Formula C17H1002 [4]
Molecular Weight 246.26 g/mol

Melting Point 270-272 °C [4]
Boiling Point ~329.26 °C (estimate) [4115]
pKa (predicted) 3.49+0.30 [4]

pKa (ground state) ~4.0 [6]

pKa (excited state) ~8.1 [6]

Soluble in DMF, ethanol,

Solubility acetone; limited solubility in
water.[3][4]
Light yellow to yellow to green
Appearance [3]
powder/crystal

Molecular Structure and Identification

The structural details of 1-pyrenecarboxylic acid are fundamental to understanding its
reactivity and photophysical behavior.

IUPAC Name: pyrene-1-carboxylic acid

CAS Number: 19694-02-1

SMILES String: O=C(O)clccc2ccc3ccccdccclc2c34

InChl Key: HYISVWRHTUCNCS-UHFFFAOYSA-N

The molecule consists of a planar pyrene ring system, which is responsible for its characteristic
UV-Visible absorption and fluorescence. The carboxylic acid group at the 1-position provides a
reactive handle for conjugation to other molecules, such as biomolecules or polymers.[3]

Spectral Properties
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1-Pyrenecarboxylic acid is a well-known fluorophore that exhibits absorption in the UV region.
[7] Its fluorescence is sensitive to the local environment, making it a useful probe for studying
molecular interactions.[6]

Spectral Property Value Source

UV-Vis Absorption (Amax) ~340 nm [8]

Fluorescence Lifetime (in living 55 - 185 ns (oxygen ]

cells) dependent)

Fluorescence Lifetime (of a
o ~215ns [9]
derivative under N2)

Experimental Protocols
Synthesis of 1-Pyrenecarboxylic Acid

A common method for the synthesis of 1-pyrenecarboxylic acid involves the carboxylation of
pyrene. The following is a representative protocol:

e Lithiation of Pyrene:

o

Dissolve pyrene in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran
(THF), under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0°C in an ice bath.

o

[¢]

Add an organolithium reagent, such as n-butyllithium, dropwise to the solution.

o

Stir the reaction mixture at room temperature for several hours to ensure complete
lithiation.

o Carboxylation:

o Cool the solution of 1-pyrenyllithium to a low temperature (e.g., -78°C) using a dry
ice/acetone bath.
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o Introduce a source of carbon dioxide, typically by adding crushed dry ice (solid CO3), to
the reaction mixture.

o Allow the reaction to warm to room temperature overnight as the dry ice sublimes.

e Work-up and Isolation:
o Quench the reaction by the careful addition of water.

o Acidify the aqueous layer with a mineral acid, such as hydrochloric acid (HCI), to a pH of
approximately 2. This will protonate the carboxylate salt, causing the 1-pyrenecarboxylic
acid to precipitate out of the solution.

o Collect the solid product by vacuum filtration and wash with cold water to remove any
remaining salts.

Purification by Recrystallization

The crude 1-pyrenecarboxylic acid can be purified by recrystallization to obtain a high-purity
product.[4]

e Solvent Selection: Choose a suitable solvent or solvent system. Common solvents for the
recrystallization of 1-pyrenecarboxylic acid include benzene, chlorobenzene, nitrobenzene,
or 95% ethanol.[4] An ideal solvent should dissolve the compound well at high temperatures
but poorly at low temperatures.

e Dissolution:
o Place the crude 1-pyrenecarboxylic acid in an Erlenmeyer flask.

o Add a minimal amount of the chosen solvent and heat the mixture to the solvent's boiling
point with stirring until the solid is completely dissolved. Add more solvent in small portions
if necessary to achieve complete dissolution.[10]

o Decolorization (Optional): If the solution is colored due to impurities, a small amount of
activated charcoal can be added to the hot solution to adsorb the colored impurities. Boil the
solution for a few minutes.
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» Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot
gravity filtration to remove them. This step should be done quickly to prevent premature
crystallization.

o Crystallization:

o Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the
formation of larger, purer crystals.[11]

o Once the solution has reached room temperature, it can be placed in an ice bath to
maximize the yield of the crystals.

« Isolation and Drying:
o Collect the purified crystals by vacuum filtration.

o Wash the crystals with a small amount of the cold recrystallization solvent to remove any
remaining soluble impurities.

o Dry the crystals thoroughly to remove any residual solvent. The melting point of the
purified product can then be determined to assess its purity.

Visualizations
Experimental Workflow: Synthesis of 1-
Pyrenecarboxylic Acid
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Caption: Workflow for the synthesis of 1-pyrenecarboxylic acid.
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Experimental Workflow: Use as a Fluorescent Probe in
Cellular Imaging
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Caption: Workflow for using 1-pyrenecarboxylic acid as a fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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